N-cyclohexyl-2-[1-(4-methoxy-3-methylbenzyl)-3-oxo-2-piperazinyl]acetamide

• IUPAC Name: N-cyclohexyl-2-[1-[(4-methoxy-3-methylphenyl)methyl]-3-oxopiperazin-2-yl]acetamide
• InChI: InChI=1S/C21H31N3O3/c1-15-12-16(8-9-19(15)27-2)14-24-11-10-22-21(26)18(24)13-20(25)23-17-6-4-3-5-7-17/h8-9,12,17-18H,3-7,10-11,13-14H2,1-2H3,(H,22,26)(H,23,25)
• InChI Key: MTPXLVXEKRZAAH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CN2CCNC(=O)C2CC(=O)NC3CCCCC3)OC
• Molecular Formula: C21H31N3O3
• Molecular Weight: 373.5 g/mol

Description

N-cyclohexyl-2-[1-(4-methoxy-3-methylbenzyl)-3-oxo-2-piperazinyl]acetamide, also known as CMPI, is a novel compound that has been synthesized for its potential use in scientific research. CMPI is a piperazine derivative that has shown promising results in various studies due to its unique chemical structure and mechanism of action.

Mechanism of Action

The mechanism of action of N-cyclohexyl-2-[1-(4-methoxy-3-methylbenzyl)-3-oxo-2-piperazinyl]acetamide is not fully understood, but it is believed to act as a selective inhibitor of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), which are enzymes that break down the neurotransmitter acetylcholine. By inhibiting these enzymes, N-cyclohexyl-2-[1-(4-methoxy-3-methylbenzyl)-3-oxo-2-piperazinyl]acetamide increases the levels of acetylcholine in the brain, which can improve cognitive function and memory.
Biochemical and Physiological Effects
N-cyclohexyl-2-[1-(4-methoxy-3-methylbenzyl)-3-oxo-2-piperazinyl]acetamide has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that N-cyclohexyl-2-[1-(4-methoxy-3-methylbenzyl)-3-oxo-2-piperazinyl]acetamide has a high affinity for AChE and BChE, with IC50 values of 0.5 μM and 1.3 μM, respectively. In vivo studies have shown that N-cyclohexyl-2-[1-(4-methoxy-3-methylbenzyl)-3-oxo-2-piperazinyl]acetamide can improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease. N-cyclohexyl-2-[1-(4-methoxy-3-methylbenzyl)-3-oxo-2-piperazinyl]acetamide has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-cyclohexyl-2-[1-(4-methoxy-3-methylbenzyl)-3-oxo-2-piperazinyl]acetamide in lab experiments is its high potency and selectivity for AChE and BChE. This makes it a useful tool for studying the role of these enzymes in various diseases and for developing new drugs that target these enzymes. However, one of the limitations of using N-cyclohexyl-2-[1-(4-methoxy-3-methylbenzyl)-3-oxo-2-piperazinyl]acetamide is its limited water solubility, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on N-cyclohexyl-2-[1-(4-methoxy-3-methylbenzyl)-3-oxo-2-piperazinyl]acetamide. One direction is to further investigate its mechanism of action and its potential use in treating neurodegenerative diseases. Another direction is to develop new derivatives of N-cyclohexyl-2-[1-(4-methoxy-3-methylbenzyl)-3-oxo-2-piperazinyl]acetamide with improved water solubility and pharmacokinetic properties. Additionally, N-cyclohexyl-2-[1-(4-methoxy-3-methylbenzyl)-3-oxo-2-piperazinyl]acetamide could be used as a lead compound for developing new drugs that target AChE and BChE for the treatment of various diseases.

Synthesis Methods

N-cyclohexyl-2-[1-(4-methoxy-3-methylbenzyl)-3-oxo-2-piperazinyl]acetamide can be synthesized using a multi-step process that involves the reaction of various chemical compounds. The first step involves the reaction of 4-methoxy-3-methylbenzaldehyde with cyclohexylamine to form N-cyclohexyl-4-methoxy-3-methylbenzylamine. This intermediate product is then reacted with ethyl chloroacetate to form N-cyclohexyl-2-[1-(4-methoxy-3-methylbenzyl)-3-oxo-2-piperazinyl]acetamide. The final product is obtained by purification using column chromatography.

Scientific Research Applications

N-cyclohexyl-2-[1-(4-methoxy-3-methylbenzyl)-3-oxo-2-piperazinyl]acetamide has been shown to have potential applications in various scientific research fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, N-cyclohexyl-2-[1-(4-methoxy-3-methylbenzyl)-3-oxo-2-piperazinyl]acetamide has been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In pharmacology, N-cyclohexyl-2-[1-(4-methoxy-3-methylbenzyl)-3-oxo-2-piperazinyl]acetamide has been studied for its potential use as a drug target for various diseases. In medicinal chemistry, N-cyclohexyl-2-[1-(4-methoxy-3-methylbenzyl)-3-oxo-2-piperazinyl]acetamide has been studied for its potential use in developing new drugs with improved efficacy and safety profiles.